Cas no 2171911-00-3 (4-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6-thiane-1,1-dione)

• Product Name: 4-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6-thiane-1,1-dione
• CAS No: 2171911-00-3
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 6276440
• PubChem ID: 165507059
• Update Time: 2025-05-21

4-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6-thiane-1,1-dione
• 4-{[2-(aminomethyl)azetidin-1-yl]methyl}-1lambda6-thiane-1,1-dione
• 2171911-00-3
• EN300-1280772

• Inchi： 1S/C10H20N2O2S/c11-7-10-1-4-12(10)8-9-2-5-15(13,14)6-3-9/h9-10H,1-8,11H2
• InChI Key： GZRQGGIBYSLOIB-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)CN1CCC1CN)(=O)=O

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6-thiane-1,1-dione

4-{2-(Aminomethyl)Azetidin-1-ylmethyl}-1λ6-Thiane-1,1-dione: A Comprehensive Overview

The compound with CAS number 2171911-00-3, commonly referred to as 4-{2-(aminomethyl)azetidin-1-ylmethyl}-1λ6-thiane-1,1-dione, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of thiane-1,1-dione, which is a well-known scaffold in drug discovery due to its versatile reactivity and potential biological activities. The azetidine ring in the structure introduces additional complexity and functionality, making this compound a promising candidate for various applications.

Recent studies have highlighted the importance of thiane derivatives in medicinal chemistry, particularly in the development of anti-inflammatory and antiproliferative agents. The presence of the aminomethyl group attached to the azetidine ring enhances the compound's ability to interact with biological targets, such as enzymes and receptors. This feature makes it a valuable tool in the design of novel therapeutic agents. Researchers have also explored the potential of this compound in neuroprotective therapies, where its ability to modulate cellular signaling pathways has shown promising results.

The synthesis of 4-{2-(aminomethyl)azetidin-1-ylmethyl}-1λ6-thiane-1,1-dione involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the formation of the thiane ring through cyclization reactions and the subsequent introduction of the azetidine moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for preclinical and clinical studies.

In terms of biological activity, this compound has demonstrated remarkable potential in inhibiting key enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively suppress the activity of cyclooxygenase (COX), an enzyme associated with pain and inflammation. Furthermore, its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, suggests its role in anti-cancer therapies. Preclinical trials have indicated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, making it a potential candidate for targeted therapy.

The structural uniqueness of 4-{2-(aminomethyl)azetidin-1-ylmethyl}-1λ6-thiane-1,1-dione lies in its combination of a thiane dione core with an azetidine ring. This combination allows for extensive functionalization, enabling researchers to explore various analogs with enhanced bioavailability and efficacy. For example, modifications to the aminomethyl group or the thiane ring can lead to compounds with improved solubility or increased potency against specific targets. Such flexibility underscores its value as a lead compound in drug discovery programs.

From an industrial perspective, the production of this compound requires adherence to stringent quality control measures to ensure consistency and safety. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, is essential for characterizing the compound and confirming its purity. Additionally, green chemistry principles are increasingly being incorporated into its synthesis to minimize environmental impact and promote sustainability.

In conclusion, 4-{2-(aminomethyl)azetidin-1-ylmethyl}-1λ6-thiane-1,1-dione represents a significant advancement in organic chemistry with promising applications in pharmacology. Its unique structure, combined with recent research findings, positions it as a key player in the development of novel therapeutic agents. As ongoing studies continue to unravel its full potential, this compound is poised to make a substantial impact on various fields within life sciences.